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Compound of Interest

Compound Name:

Propiophenone, alpha,alpha-

dimethyl-beta-(dimethylamino)-,

hydrochloride

Cat. No.: B13745541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the acute toxicity and safe handling

procedures for β-(Dimethylamino)propiophenone hydrochloride (CAS No. 879-72-1). The

information is compiled from publicly available safety data sheets and toxicological databases.

Acute Toxicity Data
β-(Dimethylamino)propiophenone hydrochloride is classified as toxic if swallowed. The

available quantitative acute toxicity data is summarized in the table below.
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Test Type
Route of
Exposure

Species Dose
Toxic
Effects

Reference

LD50 Oral
Rodent -

mouse
100 mg/kg

Details of

toxic effects

not reported

other than

lethal dose

value.

[1]

LD50
Intraperitonea

l

Rodent -

mouse
70 mg/kg

Details of

toxic effects

not reported

other than

lethal dose

value.

[1]

LD50
Subcutaneou

s

Rodent -

mouse
223 mg/kg

Details of

toxic effects

not reported

other than

lethal dose

value.

[2]

LDLo
Subcutaneou

s
Rodent - rat 200 mg/kg

Details of

toxic effects

not reported

other than

lethal dose

value.

[2]

LD50: Lethal Dose, 50 percent kill. LDLo: Lowest published lethal dose.

Experimental Protocols
The detailed experimental protocols for the acute toxicity studies cited above, originating from a

1967 publication in Archivum Immunologiae et Therapiae Experimentalis, are not readily

available in the public domain. However, a general understanding of the methodologies likely
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employed can be derived from modern standardized guidelines for acute toxicity testing, such

as those established by the Organisation for Economic Co-operation and Development

(OECD).

A typical acute oral toxicity study (e.g., OECD Test Guideline 423) would involve the following

general steps:

Animal Selection: Healthy, young adult rodents of a specific strain are used.

Housing and Acclimatization: Animals are housed in controlled environmental conditions

(temperature, humidity, light-dark cycle) and allowed to acclimatize for a period before the

study.

Dose Preparation: The test substance is prepared in a suitable vehicle.

Administration: A single dose of the substance is administered to the animals via the

appropriate route (e.g., oral gavage).

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight at specified intervals for a set duration, typically 14 days.

Necropsy: A gross necropsy of all animals is performed at the end of the observation period

to identify any treatment-related macroscopic abnormalities.

Data Analysis: The data are analyzed to determine the LD50 value.

Safety and Handling
Due to its acute oral toxicity and potential for skin and eye irritation, strict safety protocols must

be followed when handling β-(Dimethylamino)propiophenone hydrochloride.[3][4]

Hazard Identification
GHS Classification: Acute Toxicity, Oral (Category 3), Skin Irritation (Category 2), Eye

Irritation (Category 2A).[3][5]

Signal Word: Danger.[3]
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Hazard Statements: H301 (Toxic if swallowed), H315 (Causes skin irritation), H319 (Causes

serious eye irritation).[3][4]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][6]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[3][6]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[3]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Spill and Waste Disposal
Spill Cleanup: In case of a spill, avoid generating dust.[4] Wear appropriate PPE, sweep up

the material, and place it in a sealed container for disposal.[6]

Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.[3]

First Aid Measures
Immediate medical attention is required in case of exposure.[3][4]

If Swallowed: Immediately call a POISON CENTER or doctor/physician. Rinse mouth.[3][7]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[3][4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[3][4]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[3]
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Visualized Workflow for Acute Exposure
Management
The following diagram illustrates a logical workflow for managing an acute exposure to β-

(Dimethylamino)propiophenone hydrochloride.

Acute Exposure Event Immediate Response Medical Intervention

Exposure Occurs
(Ingestion, Skin/Eye Contact, Inhalation) Assess Exposure Route Administer First Aid

(Based on Route)
Identify Route Seek Immediate

Medical Attention
After Initial Aid Provide SDS to

Medical Personnel
Inform Treatment

Click to download full resolution via product page

Caption: Workflow for handling acute exposure to β-(Dimethylamino)propiophenone

hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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